N-benzyl-4-methoxy-3-(1-piperidinylcarbonyl)benzenesulfonamide

• IUPAC Name: N-benzyl-4-methoxy-3-(piperidine-1-carbonyl)benzenesulfonamide
• InChI: InChI=1S/C20H24N2O4S/c1-26-19-11-10-17(14-18(19)20(23)22-12-6-3-7-13-22)27(24,25)21-15-16-8-4-2-5-9-16/h2,4-5,8-11,14,21H,3,6-7,12-13,15H2,1H3
• InChI Key: CECLJRPGFGPTIU-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)S(=O)(=O)NCC2=CC=CC=C2)C(=O)N3CCCCC3
• Molecular Formula: C20H24N2O4S
• Molecular Weight: 388.5 g/mol

Description

N-benzyl-4-methoxy-3-(1-piperidinylcarbonyl)benzenesulfonamide, also known as Bz-MeO-PCB, is a sulfonamide-based compound that has been extensively studied for its potential therapeutic applications. It is a small molecule that has shown promising results in various scientific research studies.

Mechanism of Action

The mechanism of action of N-benzyl-4-methoxy-3-(1-piperidinylcarbonyl)benzenesulfonamide involves the inhibition of the enzyme carbonic anhydrase. Carbonic anhydrase is an enzyme that plays a crucial role in various physiological processes such as acid-base balance, respiration, and bone resorption. Inhibition of this enzyme can lead to a decrease in inflammation and pain.
Biochemical and Physiological Effects
N-benzyl-4-methoxy-3-(1-piperidinylcarbonyl)benzenesulfonamide has been shown to have various biochemical and physiological effects. It has been shown to decrease the production of inflammatory mediators such as prostaglandins and leukotrienes. It has also been shown to decrease the activity of the enzyme cyclooxygenase, which is involved in the production of inflammatory mediators. In addition, N-benzyl-4-methoxy-3-(1-piperidinylcarbonyl)benzenesulfonamide has been shown to decrease the activity of the enzyme phospholipase A2, which is involved in the production of arachidonic acid, a precursor to inflammatory mediators.

Advantages and Limitations for Lab Experiments

N-benzyl-4-methoxy-3-(1-piperidinylcarbonyl)benzenesulfonamide has several advantages for lab experiments. It is a small molecule that can easily penetrate cell membranes and reach its target enzyme. It is also stable and can be easily synthesized. However, one limitation of N-benzyl-4-methoxy-3-(1-piperidinylcarbonyl)benzenesulfonamide is its potential toxicity. It has been shown to have cytotoxic effects on certain cell types, which may limit its use in certain experiments.

Future Directions

There are several future directions for the study of N-benzyl-4-methoxy-3-(1-piperidinylcarbonyl)benzenesulfonamide. One direction is the development of more potent and selective inhibitors of carbonic anhydrase. Another direction is the study of N-benzyl-4-methoxy-3-(1-piperidinylcarbonyl)benzenesulfonamide in animal models of neurological disorders such as Alzheimer's disease and Parkinson's disease. In addition, the potential use of N-benzyl-4-methoxy-3-(1-piperidinylcarbonyl)benzenesulfonamide as a treatment for cancer should be further investigated.
Conclusion
In conclusion, N-benzyl-4-methoxy-3-(1-piperidinylcarbonyl)benzenesulfonamide is a sulfonamide-based compound that has shown promising results in various scientific research studies. It has been shown to have anti-inflammatory, analgesic, and anti-tumor properties. The mechanism of action of N-benzyl-4-methoxy-3-(1-piperidinylcarbonyl)benzenesulfonamide involves the inhibition of the enzyme carbonic anhydrase. It has several advantages for lab experiments, but its potential toxicity should be taken into consideration. There are several future directions for the study of N-benzyl-4-methoxy-3-(1-piperidinylcarbonyl)benzenesulfonamide, including the development of more potent and selective inhibitors of carbonic anhydrase and the study of its potential use as a treatment for neurological disorders and cancer.

Synthesis Methods

The synthesis of N-benzyl-4-methoxy-3-(1-piperidinylcarbonyl)benzenesulfonamide involves several steps. The first step is the reaction of p-anisidine with benzyl chloroformate to form N-benzyl-p-anisidine. The second step involves the reaction of N-benzyl-p-anisidine with piperidine-1-carbonyl chloride to form N-benzyl-4-methoxy-3-(1-piperidinylcarbonyl)aniline. The final step is the reaction of N-benzyl-4-methoxy-3-(1-piperidinylcarbonyl)aniline with sulfuryl chloride to form N-benzyl-4-methoxy-3-(1-piperidinylcarbonyl)benzenesulfonamide.

Scientific Research Applications

N-benzyl-4-methoxy-3-(1-piperidinylcarbonyl)benzenesulfonamide has been extensively studied for its potential therapeutic applications. It has been shown to have anti-inflammatory, analgesic, and anti-tumor properties. In addition, it has been studied for its potential use as a treatment for neurological disorders such as Alzheimer's disease and Parkinson's disease.